Cas no 868223-74-9 (ethyl 2-({2-2-(azepan-1-yl)-2-oxoethyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate)

• Product Name: ethyl 2-({2-2-(azepan-1-yl)-2-oxoethyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• CAS No: 868223-74-9
• MF: C₂₁H₂₆N₂O₅
• MW: 386.441545963287
• CID: 6155912
• PubChem ID: 2149374
• Update Time: 2025-05-20

ethyl 2-({2-2-(azepan-1-yl)-2-oxoethyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-({2-2-(azepan-1-yl)-2-oxoethyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• SR-01000909166-1
• ethyl 2-[2-[2-(azepan-1-yl)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• ethyl 2-({2-[2-(azepan-1-yl)-2-oxoethyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• ethyl 2-((2-(2-(azepan-1-yl)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate
• SR-01000909166
• F1808-0063
• 868223-74-9
• AB00686531-01
• AKOS024610125

• Inchi： 1S/C21H26N2O5/c1-2-27-20(25)15-28-18-9-7-8-17-16(18)10-13-23(21(17)26)14-19(24)22-11-5-3-4-6-12-22/h7-10,13H,2-6,11-12,14-15H2,1H3
• InChI Key： OLDPQBDJDGTZDD-UHFFFAOYSA-N
• SMILES： O=C(CN1C=CC2C(=CC=CC=2C1=O)OCC(=O)OCC)N1CCCCCC1

Computed Properties

• Exact Mass: 386.18417193g/mol
• Monoisotopic Mass: 386.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on ethyl 2-({2-2-(azepan-1-yl)-2-oxoethyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate

Research Brief on Ethyl 2-({2-[2-(Azepan-1-yl)-2-oxoethyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate (CAS: 868223-74-9)

The compound ethyl 2-({2-[2-(azepan-1-yl)-2-oxoethyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate (CAS: 868223-74-9) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of this compound as a modulator of specific biological pathways, particularly in the context of inflammation and oncology. The structural features of ethyl 2-({2-[2-(azepan-1-yl)-2-oxoethyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate, including its azepane and isoquinoline moieties, contribute to its unique binding affinity towards target proteins. Computational docking studies suggest that the compound interacts with key residues in the active sites of enzymes involved in inflammatory responses, making it a promising candidate for further drug development.

In vitro assays have demonstrated the compound's efficacy in inhibiting pro-inflammatory cytokines such as TNF-α and IL-6 at micromolar concentrations. Additionally, preliminary data from cell-based models indicate that ethyl 2-({2-[2-(azepan-1-yl)-2-oxoethyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. These findings underscore its potential as a dual-action agent for both anti-inflammatory and anti-cancer therapies.

The synthesis of this compound has also been optimized in recent studies. A novel multi-step synthetic route has been reported, which improves yield and purity compared to previous methods. Key steps include the coupling of the azepane moiety with the isoquinoline core, followed by esterification to yield the final product. Analytical techniques such as NMR and HPLC have been employed to confirm the structural integrity and purity of the synthesized compound.

Despite these promising results, challenges remain in translating these findings into clinical applications. Pharmacokinetic studies are needed to evaluate the compound's bioavailability, metabolic stability, and potential toxicity. Furthermore, in vivo studies are required to validate its therapeutic efficacy and safety profile. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound through the drug development pipeline.

In conclusion, ethyl 2-({2-[2-(azepan-1-yl)-2-oxoethyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity warrant further investigation. Future research should focus on elucidating its precise mechanism of action, optimizing its pharmacological properties, and exploring its potential in combination therapies.